Cas no 2229384-19-2 (5-(3-amino-2,2-difluoropropyl)-2-nitrophenol)

• Product Name: 5-(3-amino-2,2-difluoropropyl)-2-nitrophenol
• CAS No: 2229384-19-2
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 6274401
• PubChem ID: 165650258
• Update Time: 2025-06-30

5-(3-amino-2,2-difluoropropyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-2,2-difluoropropyl)-2-nitrophenol
• 2229384-19-2
• EN300-1947130

• Inchi： 1S/C9H10F2N2O3/c10-9(11,5-12)4-6-1-2-7(13(15)16)8(14)3-6/h1-3,14H,4-5,12H2
• InChI Key： XAPGEPQYYJUTCO-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC(=C(C=1)O)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 232.06594851g/mol
• Monoisotopic Mass: 232.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.1Ų

Additional information on 5-(3-amino-2,2-difluoropropyl)-2-nitrophenol

Comprehensive Overview of 5-(3-amino-2,2-difluoropropyl)-2-nitrophenol (CAS No. 2229384-19-2)

5-(3-amino-2,2-difluoropropyl)-2-nitrophenol is a specialized organic compound with a unique molecular structure that combines an aromatic nitro group with an amino-difluoropropyl side chain. This compound, identified by CAS No. 2229384-19-2, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both amino and nitro functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 5-(3-amino-2,2-difluoropropyl)-2-nitrophenol has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are particularly interested in how the difluoropropyl moiety influences the compound's interaction with biological targets. This aligns with the growing trend of fluorine in medicinal chemistry, a topic frequently searched in academic and industrial circles.

The compound's nitrophenol core is another area of interest, as nitrophenol derivatives are widely used in dyes, sensors, and organic synthesis. The combination of nitro and amino groups in 5-(3-amino-2,2-difluoropropyl)-2-nitrophenol opens doors to innovative applications, such as photoactive materials or bioconjugation tools. These keywords are highly relevant in current material science and biotechnology discussions.

From a synthetic perspective, CAS No. 2229384-19-2 poses intriguing challenges due to its difluoropropyl and nitrophenol functionalities. Chemists often explore green chemistry approaches to optimize its production, addressing concerns about sustainable synthesis—a hot topic in modern chemical research. Questions like "How to synthesize fluorinated nitrophenols efficiently?" or "What catalysts work best for amino-difluoropropyl derivatives?" are commonly searched in scientific databases.

Beyond its chemical properties, 5-(3-amino-2,2-difluoropropyl)-2-nitrophenol is also studied for its potential role in precision agriculture. The nitrophenol group can act as a signaling molecule in plant growth, while the fluorine atoms may enhance pesticidal activity. This dual functionality makes it a candidate for next-generation agrochemicals, a field gaining traction due to global food security concerns.

In analytical chemistry, the compound's UV-Vis absorption characteristics, attributed to the nitrophenol chromophore, make it useful for spectroscopic detection methods. Researchers frequently investigate how fluorine substitution affects its optical properties, tying into broader interests in molecular probes and sensor development.

As the scientific community continues to explore multifunctional building blocks, 5-(3-amino-2,2-difluoropropyl)-2-nitrophenol stands out for its modular design. Its CAS No. 2229384-19-2 serves as a unique identifier in chemical databases, facilitating collaborations across disciplines. With advancements in computational chemistry, predictive models are now being used to explore its reactivity, a topic frequently queried in AI-driven drug discovery platforms.

In summary, 5-(3-amino-2,2-difluoropropyl)-2-nitrophenol represents a convergence of fluorine chemistry, aromatic nitro compounds, and biologically active intermediates. Its versatility and relevance to contemporary research themes ensure its place in ongoing scientific discourse, from pharmaceutical innovation to sustainable agrochemicals.